Cas no 1361713-94-1 (3-(2,5-Dichlorophenyl)-5-fluoro-2-hydroxypyridine)

• Product Name: 3-(2,5-Dichlorophenyl)-5-fluoro-2-hydroxypyridine
• CAS No: 1361713-94-1
• MF: C₁₁H₆Cl₂FNO
• MW: 258.075844287872
• CID: 4919119
• Update Time: 2025-07-18

3-(2,5-Dichlorophenyl)-5-fluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenyl)-5-fluoro-2-hydroxypyridine

• Inchi： 1S/C11H6Cl2FNO/c12-6-1-2-10(13)8(3-6)9-4-7(14)5-15-11(9)16/h1-5H,(H,15,16)
• InChI Key： AEXVVDHRLZEXSC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CC(=CNC1=O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 367
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(2,5-Dichlorophenyl)-5-fluoro-2-hydroxypyridine

Professional Introduction to Compound with CAS No. 1361713-94-1 and Product Name: 3-(2,5-Dichlorophenyl)-5-fluoro-2-hydroxypyridine

The compound with the CAS number 1361713-94-1 and the product name 3-(2,5-Dichlorophenyl)-5-fluoro-2-hydroxypyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug discovery and medicinal chemistry. The structural features of this molecule, particularly the presence of both chloro and fluoro substituents on the phenyl ring, as well as the hydroxyl group on the pyridine ring, contribute to its unique chemical properties and biological activities.

Recent research has highlighted the importance of 3-(2,5-Dichlorophenyl)-5-fluoro-2-hydroxypyridine in the development of novel therapeutic agents. Its molecular structure suggests that it may exhibit inhibitory effects on various biological targets, making it a promising candidate for further investigation. The chloro and fluoro groups are known to enhance binding affinity and metabolic stability, which are critical factors in drug design. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, further influencing its pharmacological profile.

In the context of modern drug discovery, this compound has been explored for its potential role in addressing various therapeutic challenges. Studies have demonstrated that molecules with similar structural motifs can interact with key enzymes and receptors involved in disease pathways. For instance, derivatives of pyridine have shown promise in targeting enzymes such as kinases and phosphodiesterases, which are frequently implicated in cancer and inflammatory diseases. The specific arrangement of substituents in 3-(2,5-Dichlorophenyl)-5-fluoro-2-hydroxypyridine may confer selectivity for certain biological targets, thereby reducing off-target effects.

The synthesis of 3-(2,5-Dichlorophenyl)-5-fluoro-2-hydroxypyridine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyridine core structure, while protecting group strategies have been utilized to safeguard sensitive functional groups during synthesis.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 3-(2,5-Dichlorophenyl)-5-fluoro-2-hydroxypyridine with biological targets. These studies have provided insights into how the chloro and fluoro substituents influence binding affinity and how the hydroxyl group can engage in hydrogen bonding. Such information is crucial for designing next-generation analogs with improved pharmacological properties. Additionally, virtual screening techniques have been used to identify potential lead compounds based on structural similarity to known active molecules.

The pharmacokinetic properties of 3-(2,5-Dichlorophenyl)-5-fluoro-2-hydroxypyridine are also of great interest. Preliminary studies suggest that this compound exhibits favorable solubility and metabolic stability, which are essential characteristics for a successful drug candidate. Furthermore, its chemical structure suggests potential for oral bioavailability, making it a viable candidate for therapeutic development. However, further investigation is needed to fully characterize its pharmacokinetic profile and assess potential toxicity concerns.

In conclusion, 3-(2,5-Dichlorophenyl)-5-fluoro-2-hydroxypyridine represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development. As research continues to uncover new therapeutic targets and innovative drug design strategies, compounds like this will play a crucial role in addressing unmet medical needs. The ongoing exploration of its pharmacological properties and synthetic pathways underscores its importance as a valuable asset in the quest for novel therapeutic agents.